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Compound of Interest

Compound Name: Norbiotinamine

Cat. No.: B10831249

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Norbiotinamine, a versatile

biotinylating agent used in a variety of research and development applications. This document

outlines its chemical properties, synthesis, and key applications, with a focus on its utility in

bioconjugation and the labeling of molecules for detection and analysis.

Core Chemical Properties
Norbiotinamine and its hydrochloride salt are important reagents in bioconjugation chemistry.

Their fundamental properties are summarized below.
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Property Norbiotinamine
Norbiotinamine
Hydrochloride

CAS Number 173401-47-3[1][2][3][4] 160385-86-4[5]

Molecular Weight 215.32 g/mol 251.77 g/mol

Molecular Formula C₉H₁₇N₃OS C₉H₁₈ClN₃OS

Description
An alternative to biotin used for

coupling to carboxylic groups.

Hydrochloride salt of

Norbiotinamine.

Synthesis of Norbiotinamine
The synthesis of Norbiotinamine from biotin is a key process that enables its use as a

versatile bioconjugation tool. The overall workflow for the synthesis of Norbiotinamine and its

subsequent reactive derivatives is depicted below. The synthesis of Norbiotinamine itself is

achieved from biotin through a modified Curtius rearrangement.
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Caption: Synthesis workflow of Norbiotinamine and its derivatives.

Experimental Protocols
While detailed, step-by-step experimental protocols for the synthesis of Norbiotinamine are

proprietary and not publicly available in their entirety, the synthesis has been described in the

scientific literature. The primary method involves a modified Curtius rearrangement of a biotin

derivative.

General Bioconjugation Protocol
Norbiotinamine is used to label molecules containing carboxylic acid groups. The general

workflow for a bioconjugation reaction using Norbiotinamine is as follows:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b10831249/docs?utm_src=pdf-body-img#norbiotinamine-a-technical-guide-for-advanced-research
https://www.benchchem.com/product/b10831249/docs?utm_src=pdf-body#norbiotinamine-a-technical-guide-for-advanced-research
https://www.benchchem.com/product/b10831249/docs?utm_src=pdf-body#norbiotinamine-a-technical-guide-for-advanced-research
https://www.benchchem.com/product/b10831249/docs?utm_src=pdf-body#norbiotinamine-a-technical-guide-for-advanced-research
https://www.benchchem.com/product/b10831249/docs?utm_src=pdf-body#norbiotinamine-a-technical-guide-for-advanced-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Molecule
(with -COOH group)

Carboxylic Acid
Activation (e.g., EDC/NHS)

Conjugation Reaction
(Amide Bond Formation)

Norbiotinamine

Purification of
Biotinylated Product

Norbiotinylated
Target Molecule

Click to download full resolution via product page

Caption: General workflow for bioconjugation using Norbiotinamine.

Signaling Pathways
It is important to note that Norbiotinamine is a synthetic molecule used as a tool for

bioconjugation and labeling. It is not known to be directly involved in or to modulate any

specific biological signaling pathways itself. Its utility lies in its ability to be conjugated to other

molecules that may be involved in such pathways, thereby allowing for their detection and

study.

Applications in Research and Development
Norbiotinamine serves as a valuable alternative to standard biotinylation reagents, particularly

in situations where the target molecule lacks a primary amine for conjugation.
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Inverse Peptide Synthesis: Norbiotinamine can be coupled with the carboxylic group of

amino acids to generate "inverse peptides," where the amide linkage is oriented in the

opposite direction compared to a standard peptide bond.

Labeling of Carboxylic Acid-Containing Molecules: It allows for the biotinylation of various

molecules, including proteins, peptides, and other biomolecules, at their carboxylic acid

moieties.

Diagnostic Assay Development: Biotinylated molecules are widely used in the development

of immunoassays and other diagnostic tests due to the high-affinity interaction between

biotin and streptavidin.

Affinity Chromatography: Norbiotinylated probes can be used for the purification of binding

partners from complex biological samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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